Cas no 1400689-42-0 (2-fluoro-2-methylcyclopentan-1-amine)

• Product Name: 2-fluoro-2-methylcyclopentan-1-amine
• CAS No: 1400689-42-0
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 5100372
• Update Time: 2026-03-03

2-fluoro-2-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-methyl-cyclopentylamine
• Cyclopentanamine, 2-fluoro-2-methyl-
• 2-fluoro-2-methylcyclopentan-1-amine

• Inchi： 1S/C6H12FN/c1-6(7)4-2-3-5(6)8/h5H,2-4,8H2,1H3
• InChI Key： LCQSVRYKPJHWSX-UHFFFAOYSA-N
• SMILES： C1(N)CCCC1(F)C

Additional information on 2-fluoro-2-methylcyclopentan-1-amine

Introduction to 2-fluoro-2-methylcyclopentan-1-amine (CAS No. 1400689-42-0)

2-fluoro-2-methylcyclopentan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1400689-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated amines, which are widely recognized for their versatile applications in drug development due to their unique structural and electronic properties. The presence of both a fluorine atom and an amine group in its molecular framework imparts distinct reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic applications.

The structural motif of 2-fluoro-2-methylcyclopentan-1-amine consists of a cyclopentane ring substituted with a fluorine atom at the 2-position and a methyl group at the same position, with an amine functional group attached to the 1-position. This specific arrangement of substituents contributes to the compound's stability and reactivity, enabling its use in various chemical transformations. The cyclopentane ring itself is a common scaffold in natural products and pharmaceuticals, known for its ability to mimic more complex cyclic structures while maintaining favorable pharmacokinetic properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacological profiles compared to their non-fluorinated counterparts. The fluorine atom's ability to influence electronic distribution and hydrogen bonding interactions has been leveraged in the design of numerous drugs that have reached the market. For instance, fluoroalkyl groups have been incorporated into active pharmaceutical ingredients (APIs) to extend their half-life, reduce susceptibility to degradation, or modulate receptor interactions. The amine group in 2-fluoro-2-methylcyclopentan-1-amine further expands its potential utility as a building block for more complex molecules.

One of the most compelling aspects of 2-fluoro-2-methylcyclopentan-1-amine is its role as a precursor in the synthesis of biologically active compounds. Researchers have utilized this intermediate to construct novel scaffolds with potential therapeutic value. For example, derivatives of this compound have been explored as candidates for kinase inhibitors, which are critical targets in oncology research. The fluorine atom's ability to participate in weak hydrogen bonding interactions with aromatic rings has been exploited to improve binding affinity to protein targets. Additionally, the methyl group can serve as a steric anchor, helping to fine-tune the conformational preferences of drug-like molecules.

The amine functionality provides another avenue for chemical modification, allowing for further derivatization through reactions such as acylation, alkylation, or coupling with other heterocycles. This flexibility makes 2-fluoro-2-methylcyclopentan-1-amine a valuable asset in medicinal chemistry libraries, where diversification is key to identifying lead compounds with optimal pharmacological properties. Recent studies have demonstrated its utility in generating libraries of fluorinated amine derivatives for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

Advances in synthetic methodologies have also contributed to the increasing relevance of 2-fluoro-2-methylcyclopentan-1-amine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled more efficient and scalable production of fluorinated amines. These methods allow chemists to introduce fluorine atoms with high precision and control over stereochemistry, which is essential for achieving desired biological activity. Moreover, computational chemistry approaches have been employed to predict the properties of 2-fluoro-2-methylcyclopentan-1-amine derivatives before experimental synthesis, streamlining the drug discovery process.

The biological significance of fluorinated amines has been underscored by several recent publications detailing their roles in modulating immune responses and neurological pathways. For instance, certain fluorinated amine derivatives have shown promise as immunomodulators by interacting with specific receptors or enzymes involved in inflammatory processes. In neurology research, these compounds have been investigated for their potential effects on neurotransmitter systems relevant to disorders such as Alzheimer's disease or Parkinson's disease. The unique electronic properties imparted by the fluorine atom are thought to contribute significantly to these effects.

The industrial production and handling of 2-fluoro-2-methylcyclopentan-1-amine must adhere to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as distillation under inert conditions or recrystallization from appropriate solvents to isolate the compound in high yield and purity. Analytical methods like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm structural integrity and assess impurity profiles.

As research continues to uncover new applications for fluorinated compounds like 2-fluoro-2-methylcyclopentan-1-amine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate knowledge exchange and accelerate the translation of laboratory findings into clinical candidates. The growing body of literature on fluorinated amines underscores their importance as versatile building blocks in modern drug discovery efforts.

In conclusion,2-fluoro-2-methylcyclopentan-1-am ine (CAS No. 1400689-42-0) represents a promising compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features—combining a cyclopentane ring with both fluoro and methyl substituents—make it an attractive intermediate for synthesizing biologically active molecules. Ongoing research highlights its role in developing novel therapeutics targeting various diseases while leveraging advances in synthetic chemistry and computational methods.